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Compound of Interest

Compound Name: C.I. Disperse orange 73

Cat. No.: B1345962 Get Quote

For researchers and professionals in drug development and material science, the selection of

appropriate dyes is critical for ensuring the stability, efficacy, and safety of their products. This

guide provides a detailed comparison of the performance characteristics of Disperse Orange

73, a monoazo dye, and the broader class of anthraquinone-based disperse dyes. This

analysis is based on available experimental data and standardized testing protocols to aid in

informed decision-making.

Chemical Identity and Structural Class
Disperse Orange 73 belongs to the single azo class of dyes, with the molecular formula

C₂₄H₂₁N₅O₄.[1] Azo dyes are characterized by the presence of one or more azo groups (-N=N-)

and represent a large and versatile category of synthetic colorants.

Anthraquinone dyes, in contrast, are derivatives of anthraquinone, a tricyclic aromatic ketone.

[2][3][4] Their chromophore is the anthraquinone core, and their color is modified by the

addition of various substituent groups.[2][3] They are renowned for their chemical stability and

are a significant class of disperse dyes.[2][5]

Performance Characteristics: A Comparative
Overview
The performance of a dye is evaluated based on its fastness properties, which indicate its

resistance to various environmental factors during processing and end-use. The key
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performance indicators include lightfastness, wash fastness, and thermal stability (sublimation

fastness).

Anthraquinone dyes are generally recognized for their exceptional stability, often exhibiting

superior lightfastness compared to some azo dyes.[2][6] However, advancements in azo dye

chemistry have led to the development of products with comparable high-performance

properties.

Table 1: Quantitative Comparison of Fastness Properties

Performance Metric
Disperse Orange
73 (Azo Dye)

Representative
Anthraquinone
Dyes

Test Standard
(Typical)

Lightfastness 6[3]
7 (for C.I. Disperse

Blue 56)

AATCC 16 / ISO 105-

B02

Wash Fastness 5 (Staining)[3]
4-5 (for C.I. Disperse

Blue 56)

AATCC 61 / ISO 105-

C06

Perspiration Fastness 5 (Staining)[3]
4-5 (for C.I. Disperse

Blue 56)

AATCC 15 / ISO 105-

E04

Sublimation Fastness Good Moderate to Good
AATCC 117 / ISO

105-P01

Note: The data presented is compiled from various sources and may not be directly

comparable due to potential differences in experimental conditions, substrate, and specific dye

concentrations. The values for anthraquinone dyes are representative of the class and can vary

significantly between individual dyes.

Detailed Experimental Protocols
The evaluation of dye performance relies on standardized experimental procedures to ensure

reproducibility and comparability of results. The most commonly employed standards are

established by the American Association of Textile Chemists and Colorists (AATCC) and the

International Organization for Standardization (ISO).
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Lightfastness Testing (AATCC Test Method 16 / ISO 105-
B02)
This test determines the resistance of a dyed material to the fading effects of light. A specimen

of the dyed textile is exposed to a controlled artificial light source that simulates natural sunlight

for a specified period. The degree of fading is then assessed by comparing the exposed

sample to an unexposed control, using a standardized Blue Wool Scale (ranging from 1 to 8,

where 8 indicates the highest fastness).

Wash Fastness Testing (AATCC Test Method 61 / ISO
105-C06)
This method evaluates the resistance of a dye to desorption and transfer to adjacent fabrics

during washing. A dyed specimen is laundered in contact with a multifiber test fabric under

controlled conditions of temperature, detergent, and mechanical agitation. The change in color

of the specimen and the degree of staining on the multifiber fabric are evaluated using the Gray

Scale for Color Change and the Gray Scale for Staining, respectively (rated from 1 to 5, where

5 represents no change or staining).

Thermal Stability (Sublimation Fastness) Testing
(AATCC Test Method 117 / ISO 105-P01)
This test assesses the resistance of a dye to sublimation, which is the transition of the dye from

a solid to a gaseous state upon heating. This is particularly important for disperse dyes applied

to polyester, as the dyeing and subsequent heat-setting processes involve high temperatures.

A dyed sample is heated in a specialized apparatus, and any color transfer to an adjacent

undyed fabric is evaluated using the Gray Scale for Staining.

Visualizing the Comparison and Experimental
Workflow
To better illustrate the logical flow of comparison and the experimental process, the following

diagrams are provided.
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Caption: Logical flow for comparing dye class performance.
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Experimental Workflow for Fastness Testing

Fastness Tests

Start: Dyed Fabric Sample
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Caption: Typical workflow for dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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